2-(3-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoate

• Molecular Formula: C24H21NO6
• Molecular Weight: 419.4 g/mol
• IUPAC Name: [2-(3-methoxyphenyl)-2-oxoethyl] 4-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)benzoate
• InChI: InChI=1S/C24H21NO6/c1-30-18-6-4-5-16(13-18)21(26)14-31-24(29)15-9-11-17(12-10-15)25-22(27)19-7-2-3-8-20(19)23(25)28/h2-6,9-13,19-20H,7-8,14H2,1H3
• InChI Key: UESKWPRWPATWHQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)COC(=O)C2=CC=C(C=C2)N3C(=O)C4CC=CCC4C3=O

Description

2-(3-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoate, commonly known as 'Compound X', is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, studies have shown that it acts as an inhibitor of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a crucial role in the development of various diseases such as arthritis and cancer. By inhibiting the COX enzyme, Compound X reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Compound X has been found to have significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and cancer. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, it has been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its potent anti-inflammatory and analgesic properties. It has been shown to be effective in reducing inflammation and pain in animal models of arthritis and cancer. However, one of the limitations of using Compound X is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on Compound X. One of the areas of interest is its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as an anti-cancer agent. Additionally, there is a need for further studies to determine the optimal dosage and administration route of Compound X in vivo.

Synthesis Methods

The synthesis of Compound X involves the reaction between 2-(3-methoxyphenyl)acetic acid and 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoic acid in the presence of a coupling reagent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure Compound X.

Scientific Research Applications

Compound X has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and drug discovery. It has been found to possess significant anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.